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Compound of Interest

Compound Name: Niflumic Acid

Cat. No.: B1678859

Niflumic acid, a non-steroidal anti-inflammatory drug (NSAID) frequently utilized in research,
necessitates careful handling and disposal due to its potential hazards. Adherence to proper
disposal protocols is crucial to ensure the safety of laboratory personnel and to prevent
environmental contamination. This guide provides a comprehensive overview of the procedures
for the safe disposal of niflumic acid, tailored for researchers, scientists, and drug
development professionals.

Hazard Profile of Niflumic Acid

Niflumic acid is classified as a hazardous substance. It is harmful if swallowed, in contact with
skin, or inhaled.[1][2][3] It is known to cause skin and serious eye irritation, and may also lead
to respiratory irritation.[1][2][3] Furthermore, niflumic acid may cause long-lasting harmful
effects to aquatic life.[1][4] Therefore, appropriate personal protective equipment (PPE),
including gloves, protective clothing, and eye/face protection, should be worn when handling
this chemical.[3][5] All handling should be conducted in a well-ventilated area to avoid the
formation and inhalation of dust and aerosols.[5]

Step-by-Step Disposal Procedure

The disposal of niflumic acid must be carried out in compliance with local, regional, and
national regulations.[5][6] The following steps outline the recommended procedure for its safe
disposal:

e Waste Identification and Collection:
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o Unused or waste niflumic acid should be collected in a suitable, clearly labeled, and
closed container.[5]

o Prevent the chemical from entering drains, sewers, or water bodies.[1][3][5][6]

e Spill Management:

o In the event of a spill, prevent further leakage if it is safe to do so.[5]

o Remove all sources of ignition and use non-sparking tools for cleanup.[5]

o Collect the spilled material and place it in a suitable container for disposal.[5] Adhered or
collected material should be promptly disposed of in accordance with appropriate laws and
regulations.[5]

e Selection of Disposal Method:

o The preferred method of disposal for niflumic acid is through a licensed chemical
destruction facility.[5]

o Controlled incineration with flue gas scrubbing is a recommended disposal method.[5]

o Alternatively, the material can be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.[2][3]

» Disposal of Contaminated Packaging:

o Empty containers should be triple-rinsed (or equivalent).[5] The rinsate should be collected
and treated as hazardous waste.

o After rinsing, containers can be offered for recycling or reconditioning.[5]

o Alternatively, the packaging can be punctured to render it unusable for other purposes and
then disposed of in a sanitary landfill, if permitted by local regulations.[5]

o Combustible packaging materials may be disposed of via controlled incineration with flue
gas scrubbing.[5]
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Quantitative Data Summary

For the transportation of niflumic acid waste for disposal, the following information is pertinent:

Parameter Value

UN Number 2811[3]

Proper Shipping Name Toxic solid, organic, n.o.s. (Niflumic acid)[3]
Transport Hazard Class 6.1[3]

Packing Group HI[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
niflumic acid.
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Caption: Logical workflow for the safe disposal of niflumic acid.
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By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of niflumic acid, thereby minimizing risks to both human
health and the ecosystem. Always consult your institution's environmental health and safety
department for specific guidance and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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